2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline

• CAS RN: 1312934-50-1
• Molecular Formula: C8H6Cl2F2N2
• Molecular Weight: 239

Description

2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline (2,4-DCDQ) is a halogenated quinazoline derivative that has been widely studied in recent years due to its potential applications in various scientific fields. It is a small molecule that has been found to exhibit a variety of properties, including antimicrobial, antifungal, and antiviral activities. In addition, 2,4-DCDQ has been studied for its potential use in drug delivery, as a chemical reagent, and in the synthesis of other compounds. In

Scientific Research Applications

2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been studied for its potential applications in various scientific fields, including drug delivery, chemical reagents, and the synthesis of other compounds. In the field of drug delivery, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been studied for its potential use as a delivery vehicle for drugs, such as antibiotics and antivirals. In addition, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been studied for its potential use as a chemical reagent in the synthesis of other compounds, such as polymers and polysaccharides. Furthermore, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been studied for its potential use in the synthesis of other compounds, such as quinazolinones, quinazolines, and quinazolines.

Mechanism of Action

The mechanism of action of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is not fully understood, but it is believed to be related to its ability to interact with certain proteins and enzymes in the body. 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is thought to interact with specific proteins and enzymes, such as proteases and kinases, which can alter their activity and lead to a variety of effects. For example, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to inhibit the activity of certain proteases, which can lead to the inhibition of cell growth and proliferation. In addition, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to interact with certain kinases, which can lead to the activation of certain pathways and the regulation of gene expression.
Biochemical and Physiological Effects
2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to have a variety of biochemical and physiological effects. In particular, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to have antimicrobial, antifungal, and antiviral activities. In addition, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to inhibit the activity of certain proteases, which can lead to the inhibition of cell growth and proliferation. Furthermore, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to interact with certain kinases, which can lead to the activation of certain pathways and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline in lab experiments is its low cost and availability. 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is a relatively inexpensive compound, and it is also widely available. In addition, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is a small molecule, which makes it easier to work with in the lab. Furthermore, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has been found to exhibit a variety of properties, including antimicrobial, antifungal, and antiviral activities, which makes it useful for a variety of experiments.
However, there are also some limitations to using 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline in lab experiments. For example, the mechanism of action of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is not fully understood, which can make it difficult to predict its effects in certain experiments. In addition, 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline can be toxic at high concentrations, so it is important to use the correct concentration when working with it in the lab.

Future Directions

There are a variety of potential future directions for research on 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline. For example, further research could be done to better understand the mechanism of action of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline, as well as its potential applications in drug delivery, chemical reagents, and the synthesis of other compounds. In addition, further research could be done to explore the potential toxic effects of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline and to develop methods to reduce or eliminate these effects. Furthermore, further research could be done to explore the potential use of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline in the synthesis of other compounds, such as quinazolinones, quinazolines, and quinazolines. Finally, further research could be done to explore the potential use of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline in the treatment of various diseases and conditions.

Synthesis Methods

2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline can be synthesized using a variety of methods, including the reaction of 2,4-dichloro-6-fluoro-5,6,7,8-tetrahydroquinazoline (2,4-DCFQ) with a 1,3-difluorobenzene in the presence of an acid catalyst. The reaction of 2,4-DCFQ with a 1,3-difluorobenzene results in the formation of 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline, which can then be purified and isolated. Other methods of synthesis include the reaction of 2,4-dichloro-5,6,7,8-tetrahydroquinazoline (2,4-DCTQ) with a 1,3-difluorobenzene, and the reaction of 2,4-dichloro-5,6,7,8-tetrahydroquinazoline with a 1,3-difluorobenzene in the presence of a base catalyst.